Cas no 2034327-40-5 (1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one
• CAS No: 2034327-40-5
• MF: C₁₅H₁₆BrN₃O₂S
• MW: 382.275441169739
• CID: 5334407
• Update Time: 2025-07-22

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone
• 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-2-thiophen-3-ylethanone
• 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C15H16BrN3O2S/c16-12-7-17-15(18-8-12)21-13-2-1-4-19(9-13)14(20)6-11-3-5-22-10-11/h3,5,7-8,10,13H,1-2,4,6,9H2
• InChI Key： IFUYLYJLNQQFRC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(CC2=CSC=C2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6

Additional information on 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one (CAS No. 2034327-40-5)

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its potential applications in the development of novel therapeutic agents. This compound, with the CAS number 2034327-40-5, represents a fascinating example of the intersection between piperidine scaffolds and bromopyrimidine moieties, which are well-documented for their role in modulating various biological pathways.

The structure of this compound features a central piperidine ring substituted at the 3-position with a bromopyrimidine unit linked through an oxygen atom. This arrangement creates a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of a thiophene ring at the 2-position of the ethanone moiety adds another layer of complexity, contributing to the molecule's overall physicochemical properties and potentially influencing its bioactivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate kinases and other enzyme targets involved in cancer progression. The bromopyrimidine moiety, in particular, has been extensively studied for its ability to interact with ATP-binding sites in kinases, making it a valuable component in kinase inhibitors. The piperidine scaffold, on the other hand, is known for its ability to enhance oral bioavailability and metabolic stability, making it an attractive choice for drug development.

One of the most compelling aspects of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one is its potential as a lead compound for further optimization. The combination of the bromopyrimidine and thiophene groups provides multiple opportunities for structure-based drug design. For instance, computational studies have shown that the bromopyrimidine moiety can be positioned optimally within the active site of target enzymes, while the thiophene ring can serve as a hydrophobic anchor, improving binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteric replacements in drug design. In this context, the oxygen atom linking the bromopyrimidine and piperidine rings can be considered as a potential target for bioisosteric substitution. For example, replacing the oxygen atom with a sulfur atom could introduce additional conformational flexibility while maintaining or even enhancing binding interactions. Such modifications are often explored to improve pharmacokinetic profiles and reduce off-target effects.

The synthesis of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the bromopyrimidine unit onto the piperidine ring, followed by condensation reactions to form the ethanone moiety. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can significantly improve reaction efficiency and selectivity.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzyme targets relevant to cancer and inflammatory diseases. The bromopyrimidine moiety is particularly noteworthy for its potential to disrupt aberrant signaling pathways involved in tumor growth and progression. Additionally, the thiophene ring may contribute to anti-inflammatory effects by modulating cyclooxygenase (COX) enzymes or other inflammatory mediators.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this regard, 1-{3-[(5-bromopyrimidinil)oxy]piperidinil}-2-(thiophenil)ethan-l-one represents an interesting case study for evaluating structure-pharmacokinetic relationships. Computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations can provide valuable insights into how structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

One particularly promising area of research is the use of this compound as a starting point for developing next-generation kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. By leveraging structural information from known kinase inhibitors and incorporating it into derivatives of 1-{3-[(5-bromo-pyrimidin-l)-yloxy]-pipetdin-l)-yI]-z-(thieno[3、2-d]pyrrol-l(3H))]-ethan-l-one), researchers aim to develop more selective and potent inhibitors with improved therapeutic profiles.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational tools allow researchers to predict how different structural modifications will affect biological activity and pharmacokinetic properties before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

In conclusion,1-{3-[((5-bromo-pyrimidin-l)-yloxy]-pipetdin-l)-yI]-z-(thieno[3、2-d]pyrrol-l(3H))]-ethan-l-one (CAS No: 2034327_40_5) represents a promising lead compound for further pharmaceutical development. Its unique structural features—comprising a piperidine ring substituted with a bromopyrimidine unit linked through an oxygen atom and terminated with a thiophene ring—make it an attractive candidate for designing novel therapeutic agents targeting kinases and other enzyme targets relevant to cancer and inflammatory diseases.